Cas no 1058188-86-5 (1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide
• CAS No: 1058188-86-5
• MF: C₁₄H₁₇N₃O₃S₃
• MW: 371.498079061508
• CID: 6044946
• PubChem ID: 44086194
• Update Time: 2025-06-08

1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide
• F5140-0038
• 1058188-86-5
• 1-(methylsulfonyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)piperidine-3-carboxamide
• AKOS008383106
• VU0637002-1
• 1-methylsulfonyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)piperidine-3-carboxamide

• Inchi： 1S/C14H17N3O3S3/c1-23(19,20)17-6-2-4-10(8-17)13(18)16-14-15-11(9-22-14)12-5-3-7-21-12/h3,5,7,9-10H,2,4,6,8H2,1H3,(H,15,16,18)
• InChI Key： HYAWZXUTZVTSGJ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NC2=NC(C3=CC=CS3)=CS2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 371.04320493g/mol
• Monoisotopic Mass: 371.04320493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų

Additional information on 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide

Introduction to 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide (CAS No. 1058188-86-5)

1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1058188-86-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular structure of this compound incorporates several key pharmacophoric elements, including a piperidine ring, a thiophene moiety, and a thiazole scaffold, which collectively contribute to its potential therapeutic applications.

The piperidine core is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide, the piperidine ring is further functionalized with a methanesulfonyl group at the nitrogen position, which can modulate the compound's pharmacokinetic properties. This modification often enhances binding affinity and selectivity, critical factors in the design of novel drugs.

The presence of a thiazole ring in the molecule adds another layer of complexity and functionality. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the thiazole ring in 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide may contribute to its unique interaction with biological targets, making it a valuable candidate for further investigation.

Additionally, the incorporation of a thiophene moiety at the 4-position of the thiazole ring introduces aromaticity and potential electron-rich characteristics to the molecule. Thiophene derivatives have been extensively studied for their role in various pharmacological applications, including as intermediates in antiviral and anticancer agents. The synergistic effect of these three heterocyclic systems in 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide suggests multifaceted biological interactions that warrant further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using these methodologies have hinted at potential applications of 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide in modulating pathways associated with inflammation and neurodegeneration. These findings align with emerging trends in drug discovery, where multitarget engagement is increasingly recognized as a key strategy for developing effective therapeutics.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The precise mechanism of action remains under investigation, but preliminary data indicate that the compound's unique structural features allow it to interact with multiple binding sites on its target proteins.

The synthesis of 1-methanesulfonyl-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperidine-3-carboxamide presents an intriguing challenge due to its complex architecture. Advanced synthetic techniques have been employed to construct the desired framework while maintaining high purity and yield. The development of efficient synthetic routes is crucial for advancing preclinical studies and eventual clinical trials.

One notable aspect of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional heterocyclic moieties, researchers can explore new analogs with enhanced or altered biological activities. This flexibility makes 1-methanesulfonyl-N-[4-(thiophen-2-ytl)-1,3-thiazol--2-ytl]pip--ridine--3--carb--oxamid--e (CAS No. 1058188--86--5) a versatile scaffold for medicinal chemistry innovation.

The growing interest in heterocyclic compounds like 1-methanesulfonyl-N-[4-(thiophen--2-ytl)--1,3-thiazo--l--2-ytl]pip--ridine--3--carb--oxamid--e is driven by their diverse biological activities and structural diversity. These molecules offer an excellent starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for such compounds, their importance in pharmaceutical development is likely to increase.

The future direction of research on 1-methanesulfonyl-N-[4-(thiophen--2-ytl)--1,3-thiazo--l--2-ytl]pip--ridine--3--carb--oxamid--e (CAS No. 1058188--86--5) will likely focus on optimizing its pharmacokinetic properties and exploring its potential in clinical settings. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients.